Cas no 1550031-28-1 (2-(butan-2-yl)-8-methylimidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 2-(butan-2-yl)-8-methylimidazo1,2-apyridine-3-carboxylic acid
• CAS No: 1550031-28-1
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 6003267
• PubChem ID: 115405178
• Update Time: 2025-11-05

2-(butan-2-yl)-8-methylimidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(butan-2-yl)-8-methylimidazo1,2-apyridine-3-carboxylic acid
• 2-(butan-2-yl)-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid
• EN300-1197412
• 1550031-28-1

• Inchi： 1S/C13H16N2O2/c1-4-8(2)10-11(13(16)17)15-7-5-6-9(3)12(15)14-10/h5-8H,4H2,1-3H3,(H,16,17)
• InChI Key： AYALTMIVCWWTHK-UHFFFAOYSA-N
• SMILES： OC(C1=C(C(C)CC)N=C2C(C)=CC=CN12)=O

Computed Properties

• Exact Mass: 232.121177757g/mol
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(butan-2-yl)-8-methylimidazo1,2-apyridine-3-carboxylic acid

2-(Butan-2-yl)-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid: A Comprehensive Overview

The compound 2-(Butan-2-yl)-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid, identified by the CAS number 1550031-28-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of imidazopyridines, which are known for their unique structural properties and diverse functional groups. The molecule's structure incorporates a carboxylic acid group, a methyl substituent, and a bulky butan-2-yl group, all of which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of imidazopyridines in drug discovery and materials science. For instance, researchers have explored the role of imidazo[1,2-a]pyridine derivatives in modulating cellular signaling pathways, particularly in the context of neurodegenerative diseases. The presence of the carboxylic acid group in this compound suggests potential applications in bioconjugation and drug delivery systems, where such functionalities are often exploited for targeting specific biological sites.

The synthesis of 2-(Butan-2-yl)-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach is the use of palladium-catalyzed coupling reactions to assemble the imidazopyridine core. The introduction of the butan-2-yl group is often achieved through alkylation or Friedel-Crafts alkylation, depending on the specific conditions required to maintain the stability of intermediate species. The final step involves the oxidation or hydrolysis of an appropriate precursor to install the carboxylic acid functionality.

In terms of pharmacological activity, this compound has shown promise in preclinical models as a potential therapeutic agent for inflammatory diseases. Its ability to inhibit key enzymes involved in inflammatory responses has been validated through in vitro assays using human cell lines. Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets, providing valuable insights into its mechanism of action.

The structural versatility of imidazo[1,2-a]pyridine derivatives also makes them attractive candidates for materials science applications. For example, derivatives with electron-withdrawing groups like carboxylic acids can be used as building blocks for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties, including high surface area and tunable pore sizes, which are highly desirable for gas storage and catalysis.

From an environmental perspective, understanding the degradation pathways of compounds like 2-(Butan-2-yl)-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid is crucial for assessing their ecological impact. Recent studies have employed advanced analytical techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to investigate how these compounds behave under various environmental conditions. These findings are essential for developing sustainable synthetic routes and waste management strategies.

In conclusion, 2-(Butan-2-yl)-8-methylimidazo[1,2-a]pyridine-3-carboxylic acid represents a fascinating example of how modern organic chemistry can yield molecules with multifaceted applications. By leveraging cutting-edge research methodologies and interdisciplinary approaches, scientists continue to unlock new possibilities for this compound across diverse fields such as pharmacology, materials science, and environmental chemistry.